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Compound of Interest

Compound Name: Isopropyl! 4-hydroxybenzoate-d4

Cat. No.: B15557622

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isopropyl 4-hydroxybenzoate-d4,
a deuterated analog of the widely used preservative, isopropylparaben. This document details
its chemical structure, properties, and synthesis, and provides insights into its analytical
methodologies and metabolic pathways. The inclusion of deuterium atoms makes it an
invaluable tool in various research applications, particularly in metabolic and pharmacokinetic
studies.

Core Concepts: Chemical Structure and Properties

Isopropyl 4-hydroxybenzoate-d4 is a stable isotope-labeled version of isopropyl 4-
hydroxybenzoate. The deuterium atoms are located on the phenyl ring, enhancing its utility in
mass spectrometry-based analytical methods.

Chemical Structure:

IUPAC Name: Propan-2-yl 4-hydroxybenzoate-2,3,5,6-d4

CAS Number: 1219798-72-7[1]

Molecular Formula: C10HsD4O3[1]

SMILES: 0=C(OC(C)C)C1=C([2H])C([2H])=C(O)C([2H])=C1[2H][1]
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The structure consists of a 4-hydroxybenzoic acid core esterified with isopropanol. The four
deuterium atoms replace the hydrogen atoms at positions 2, 3, 5, and 6 of the benzene ring.

Physicochemical Properties:

Quantitative data for the deuterated compound is not readily available in the public domain.
However, the properties of its non-deuterated analog, Isopropyl 4-hydroxybenzoate, provide a
close approximation.

Value (for non-deuterated Isopropyl 4-

Property
hydroxybenzoate)
Molecular Weight 180.20 g/mol [2]
Molecular Weight (d4) 184.23 g/mol [1]
Appearance White to cream crystals or powder
Melting Point 81.5-87.5°C
Solubility Soluble in Chloroform, Ethyl Acetate[3]
LogP 2.76[4]

Synthesis of Isopropyl 4-hydroxybenzoate-d4

While a specific, detailed experimental protocol for the synthesis of Isopropyl 4-
hydroxybenzoate-d4 is not widely published, a general approach can be inferred from
established methods for synthesizing deuterated aromatic compounds and non-deuterated
parabens.

Conceptual Synthesis Workflow:

The synthesis would likely involve a two-step process: the deuteration of a precursor molecule
followed by esterification.
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Deuteration

Phenol

-D Exchange

Phenol-d5

olbe-Schmitt or similar carboxylation

Esterification

4-Carboxyphenol-d4

Fischer-Speier Esterification with Isopropanol

Isopropyl 4-hydroxybenzoate-d4
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Isopropyl Paraben
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p-Hydroxybenzoic Acid
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Glucuronide Conjugates Sulfate Conjugates

'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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